Cas no 21571-34-6 (Phenol,2-fluoro-4-nitro-, potassium salt (1:1))

Phenol,2-fluoro-4-nitro-, potassium salt (1:1) structure
21571-34-6 structure
Product Name:Phenol,2-fluoro-4-nitro-, potassium salt (1:1)
CAS No:21571-34-6
MF:C6H4FNO3
MW:157.099265098572
CID:249894
PubChem ID:9825
Update Time:2025-04-19

Phenol,2-fluoro-4-nitro-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-fluoro-4-nitro-, potassium salt (1:1)
    • Phenol,2-fluoro-4-nitro-, potassium salt (8CI)
    • 403-19-0
    • AM20040412
    • GS-3016
    • CHEMBL236536
    • DTXSID7075393
    • F0381
    • 2-FLUORO-4-NITROPHENOL
    • Phenol, 2-fluoro-4-nitro-
    • SCHEMBL105216
    • AKOS034830320
    • 2-Fluoro-4-nitrophenol, 99%
    • MFCD00051970
    • 2-fluoro-4-nitro-phenol
    • AKOS005063932
    • 3-Fluoro-4-hydroxynitrobenzene
    • Q-101058
    • EN300-40157
    • 4-nitro-2-fluorophenol
    • SR-1C6
    • 21571-34-6
    • 2-Fluoro-4-nitrophenol potassium salt
    • FT-0612341
    • AC-3029
    • 2-fluoro-4-nitro phenol
    • BCP21663
    • InChI=1/C6H4FNO3/c7-5-3-4(8(10)11)1-2-6(5)9/h1-3,9
    • CS-W004708
    • Z382708858
    • Inchi: 1S/C6H4FNO3/c7-5-3-4(8(10)11)1-2-6(5)9/h1-3,9H
    • InChI Key: ORPHLVJBJOCHBR-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 157.01752115g/mol
  • Monoisotopic Mass: 157.01752115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66Ų
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